Cas no 2228449-84-9 ((2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate)

• Product Name: (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate
• CAS No: 2228449-84-9
• MF: C₆H₈ClN₃O₃S
• MW: 237.664018630981
• CID: 6326935
• PubChem ID: 165964265
• Update Time: 2025-07-02

(2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate
• 2228449-84-9
• EN300-1990785

• Inchi： 1S/C6H8ClN3O3S/c1-4-2-5(10-6(7)9-4)3-13-14(8,11)12/h2H,3H2,1H3,(H2,8,11,12)
• InChI Key： CMFWAGHIQDKQBB-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(COS(N)(=O)=O)=N1

Computed Properties

• Exact Mass: 236.9974900g/mol
• Monoisotopic Mass: 236.9974900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų

Additional information on (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate

Introduction to (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate (CAS No. 2228449-84-9)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate (CAS No. 2228449-84-9), has garnered significant attention in recent years due to its unique structural properties and promising applications in medicinal chemistry. This introduction delves into the compound's characteristics, its significance in modern research, and its potential implications for future drug development.

The molecular structure of (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate is characterized by a pyrimidine core, which is a heterocyclic aromatic ring containing nitrogen atoms. This core structure is highly versatile and is frequently utilized in the synthesis of various bioactive molecules. The presence of a chlorine atom at the 2-position and a methyl group at the 6-position further enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the sulfamate functional group at the 4-position introduces a polar moiety that can interact with biological targets, thereby increasing its potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives for their therapeutic applications. Pyrimidine-based compounds are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific modifications present in (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate make it an attractive candidate for further exploration in these areas. For instance, studies have shown that pyrimidine derivatives can inhibit enzymes involved in DNA replication and repair, making them promising candidates for cancer therapy.

One of the most compelling aspects of (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate is its potential as a scaffold for drug discovery. The compound's structural features allow for easy modifications at multiple positions, enabling researchers to fine-tune its properties for specific biological targets. This flexibility has led to several innovative approaches in medicinal chemistry, where this compound has been used as a building block to create more complex molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry have further accelerated the development of pyrimidine-based drugs. Molecular modeling techniques have been employed to predict the binding affinity of (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate to various protein targets, providing insights into its mechanism of action. These studies have revealed that the compound can interact with key enzymes and receptors involved in disease pathways, suggesting its potential as a lead compound for drug development.

The synthesis of (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the compound is suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

In addition to its synthetic significance, (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate has shown promise in preclinical studies. Research has demonstrated that derivatives of this compound can exhibit potent activity against various disease models. For example, studies on related pyrimidine derivatives have indicated their effectiveness in inhibiting viral replication and reducing inflammation. These findings underscore the potential of this class of compounds as therapeutic agents.

The development of novel pharmaceuticals often involves extensive testing to evaluate safety and efficacy. (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate has been subjected to rigorous biochemical assays to assess its interaction with biological targets and evaluate its potential side effects. These studies are crucial for ensuring that the compound is safe for human use and can be developed into a viable drug candidate.

The future prospects of (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate are vast, with ongoing research exploring new applications and improving synthetic methodologies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features and promising biological activities make it a cornerstone in the quest for novel therapeutic interventions.

In conclusion, (2-chloro-6-methylpyrimidin-4-yl)methyl sulfamate (CAS No. 2228449-84-9) is a remarkable chemical entity with significant potential in pharmaceutical research. Its versatile structure, coupled with its promising biological activities, positions it as a key player in the development of next-generation drugs. As research progresses, we can expect to see further advancements leveraging this compound's unique properties, ultimately contributing to improved patient care and treatment options.